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Compound of Interest

Compound Name: 5-(N,N-Dibenzylglycyl)salicylamide

Cat. No.: B193105

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
synthesis of 5-(N,N-Dibenzylglycyl)salicylamide, a key intermediate in the pharmaceutical
industry. The information is presented to support research and development activities, offering
detailed experimental protocols and clearly structured data.

Core Compound Data

5-(N,N-Dibenzylglycyl)salicylamide is a complex organic molecule utilized primarily as an
intermediate in the synthesis of various pharmaceutical compounds, notably in the preparation
of Labetalol, a medication used to treat high blood pressure.[1] Its chemical properties are
summarized below.

Property Value Source
Molecular Weight 374.43 g/mol [2]
Molecular Formula C23H22N203 [2]

CAS Number 30566-92-8

Appearance Off-white solid / White Powder [2]
Melting Point 168 °C
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Synthesis of 5-(N,N-Dibenzylglycyl)salicylamide

The primary synthesis route for 5-(N,N-Dibenzylglycyl)salicylamide involves the reaction of
5-Bromoacetyl salicylamide with dibenzylamine. This nucleophilic substitution reaction is a
critical step in the formation of the final product.

This protocol details the synthesis of 5-(N,N-Dibenzylglycyl)salicylamide from 5-bromoacetyl
salicylamide and dibenzylamine.

Materials:

5-Bromoacetyl salicylamide

Dibenzylamine

Ethyl methyl ketone

Ethyl acetate

Procedure:

A solution of dibenzylamine (750 g) in ethyl methyl ketone (3.0 L) is prepared and stirred.[3]
 To this solution, 5-Bromoacetyl salicylamide (515 g) is added.[3]

e The mixture is heated to reflux and maintained for one hour.[3]

» Following the reflux, the dibenzylamine hydrobromide precipitate is filtered off and dried.[3]
o The filtrate is then allowed to cool, which induces the crystallization of the crude product.[3]
e The crude 5-(N,N-Dibenzylglycyl)salicylamide is collected by filtration and dried.[3]

» For purification, the crude product is recrystallized from ethyl acetate (5 L) to yield an off-
white solid.[3]

Visualized Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis of 5-(N,N-
Dibenzylglycyl)salicylamide.

Starting Materials

5-Bromoacetyl salicylamide Dibenzylamine

Mix in Ethyl Methyl Ketone

:

Heat at Reflux (1 hour)

Workup &Eurification

Filter Dibenzylamine
Hydrobromide

Cool Filtrate for
Crystallization

Filter Crude Product

Recrystallize from
Ethyl Acetate

Final Product

5-(N,N-Dibenzylglycyl)salicylamide
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Caption: Synthesis workflow for 5-(N,N-Dibenzylglycyl)salicylamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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